Cas no 128439-97-4 (5-Pyrimidinepropanoicacid, 1-(3-azido-3-deoxy-b-D-ribofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-)

5-Pyrimidinepropanoicacid, 1-(3-azido-3-deoxy-b-D-ribofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo- structure
128439-97-4 structure
Product Name:5-Pyrimidinepropanoicacid, 1-(3-azido-3-deoxy-b-D-ribofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-
CAS No:128439-97-4
MF:C12H15N5O7
MW:341.276802301407
CID:163343
PubChem ID:21121369
Update Time:2025-04-19

5-Pyrimidinepropanoicacid, 1-(3-azido-3-deoxy-b-D-ribofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinepropanoicacid, 1-(3-azido-3-deoxy-b-D-ribofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-
    • 5-carboxyethyl-3'-azido-3'-deoxythymidine
    • 1-(3-Azido-3-deoxy-beta-D-ribofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinepropanoic acid
    • 3'-azido-5-(2-carboxyethyl)-3'-deoxyuridine
    • 5-Pyrimidinepropanoic acid, 1-(3-azido-3-deoxy-beta-D-ribofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-
    • 128439-97-4
    • BW A1183U
    • 5-carboxyethyl-3/'-azido-3/'-deoxythymidine
    • BW-A1183U
    • 3-[1-[(2R,3R,4S,5S)-4-azido-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidin-5-yl]propanoic acid
    • Inchi: 1S/C12H15N5O7/c13-16-15-8-6(4-18)24-11(9(8)21)17-3-5(1-2-7(19)20)10(22)14-12(17)23/h3,6,8-9,11,18,21H,1-2,4H2,(H,19,20)(H,14,22,23)/t6-,8-,9-,11-/m1/s1
    • InChI Key: ZKNPPJXSXOEVON-PNHWDRBUSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C(NC(C(CCC(=O)O)=C1)=O)=O)O)N=[N+]=[N-]

Computed Properties

  • Exact Mass: 341.09725
  • Monoisotopic Mass: 341.09714783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 629
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 151Ų

Experimental Properties

  • PSA: 185.16

5-Pyrimidinepropanoicacid, 1-(3-azido-3-deoxy-b-D-ribofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo- Related Literature

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